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Compound of Interest

Compound Name: Formamide-d1

Cat. No.: B1338169 Get Quote

This technical guide provides an in-depth overview of the safety, handling, and toxicological

properties of Formamide-d1. The information is compiled and presented to meet the needs of

researchers, scientists, and professionals in drug development, ensuring safe laboratory

practices and a thorough understanding of the compound's characteristics.

Chemical Identification and Physical Properties
Formamide-d1, also known as deuterioformamide, is the deuterated analog of formamide. It is

a colorless liquid with a faint ammonia-like odor. Below is a summary of its key physical and

chemical properties.

Property Value Reference

CAS Number 35692-88-7 [1][2][3]

Molecular Formula DCONH₂ [3]

Molecular Weight 46.05 g/mol [3]

Melting Point 2-3 °C [1][2]

Boiling Point 210 °C [1][2]

Flash Point 154.44 °C [2]

Solubility Miscible with water [4][5]

Appearance Colorless liquid [4]
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Hazard Identification and GHS Classification
Formamide-d1 is classified as a hazardous substance under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). It is crucial to understand these hazards to

ensure safe handling.

Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1][2]

Serious Eye Damage 1
H318: Causes serious eye

damage[1][2]

Germ Cell Mutagenicity 1B
H340: May cause genetic

defects[1][2]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[1][2]

Carcinogenicity 2
H351: Suspected of causing

cancer[6][7]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[6]

Signal Word: Danger[1][2]

Hazard Pictograms:

Skull and crossbones (Acute Toxicity)

Corrosion (Serious Eye Damage)

Health hazard (Mutagenicity, Reproductive Toxicity, Carcinogenicity, STOT RE)

Experimental Protocols: Safe Handling and
Emergency Procedures
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Adherence to strict experimental protocols is mandatory when working with Formamide-d1 to

minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense. The following diagram outlines the

required PPE.

Personal Protective Equipment (PPE) for Formamide-d1

Eye Protection
(Tightly fitting safety goggles or face shield)

Hand Protection
(Chemical-impermeable gloves, e.g., Butyl rubber, Nitrile rubber)

Body Protection
(Fire/flame resistant and impervious clothing, Lab coat)

Respiratory Protection
(Use in a well-ventilated area or under a fume hood.
If ventilation is inadequate, use a suitable respirator.)

First Aid Procedures for Formamide-d1 Exposure

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Take off contaminated clothing.
Wash off with soap and plenty of water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
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Potential Health Effects of Formamide-d1 Exposure

Exposure to Formamide-d1

Acute Effects Chronic Effects

Serious Eye Damage Toxic if Inhaled Genetic Defects Damage to Fertility or Unborn Child Suspected Carcinogen Organ Damage (Blood, CNS, Liver, Kidneys)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1338169#safety-data-sheet-sds-for-formamide-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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